Cas no 922512-09-2 (Benzene, 1,3-dimethyl-5-(1,3,4-trimethylcyclohexyl)-)
922512-09-2 structure
Product Name:Benzene, 1,3-dimethyl-5-(1,3,4-trimethylcyclohexyl)-
CAS No:922512-09-2
MF:C17H26
MW:230.388345241547
CID:753873
PubChem ID:71423612
Update Time:2025-04-19
Benzene, 1,3-dimethyl-5-(1,3,4-trimethylcyclohexyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,3-dimethyl-5-(1,3,4-trimethylcyclohexyl)-
- 1,3-dimethyl-5-(1,3,4-trimethylcyclohexyl)benzene
- 922512-09-2
- DTXSID80842425
-
- Inchi: 1S/C17H26/c1-12-8-13(2)10-16(9-12)17(5)7-6-14(3)15(4)11-17/h8-10,14-15H,6-7,11H2,1-5H3
- InChI Key: XYISJEFFFJMQHM-UHFFFAOYSA-N
- SMILES: C1(C)(C2C=C(C)C=C(C)C=2)CCC(C)C(C)C1
Computed Properties
- Exact Mass: 230.203450829g/mol
- Monoisotopic Mass: 230.203450829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 0Ų
Benzene, 1,3-dimethyl-5-(1,3,4-trimethylcyclohexyl)- Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
922512-09-2 (Benzene, 1,3-dimethyl-5-(1,3,4-trimethylcyclohexyl)-) Related Products
- 827-52-1(Phenylcyclohexane)
- 7653-94-3(2,2-Dimethylcyclopropylbenzene)
- 1520-44-1(1,3-Diphenylbutane)
- 2049-95-8(Tert-Pentylbenzene)
- 780-68-7(1-Phenyladamantane)
- 1087-02-1(1,4-Dicyclohexylbenzene)
- 2719-52-0(2-Phenylpentane)
- 1196-58-3((1-Ethylpropyl)benzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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